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Compound of Interest

Compound Name:
Diisopropylphosphoramidous

dichloride

Cat. No.: B015615 Get Quote

(Diisopropylamino)dichlorophosphine, a versatile phosphitylating agent, is a crucial reagent in

modern organic synthesis, particularly in the preparation of organophosphorus compounds.

This guide provides detailed technical information for researchers, scientists, and professionals

in drug development, summarizing its chemical properties, synthesis protocols, and key

applications.

CAS Number: 921-26-6[1][2][3][4]

Synonyms:

(N,N-diisopropylamino)dichlorophosphine[1]

Bis(isopropyl)aminodichlorophosphine[2][4]

Dichloro(diisopropylamido)phosphorus[2][4]

Dichloro(diisopropylamino)phosphine[1][2][4][5]

dichloro-N,N-diisopropylaminophosphine[1]

Diisopropylaminodichlorphosphan[1][2]

N,N-diisopropyldichlorophosphoramidite[1]
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N-diisopropylaminodichlorophosphane[1][2]

DIISOPROPYLAMINOPHOSPHORDICHLORIDE[1][2]

DIISOPROPYLPHOSPHORAMIDOUS DICHLORIDE[1][2]

1,1-dichloro-N,N-diisopropylphosphanamine[2][3]

N,N-Bis(1-methylethyl)phosphoramidous dichloride[2]

Dichlorophosphinodiisopropylamine[2]

Chemical and Physical Properties
A summary of the key quantitative data for (Diisopropylamino)dichlorophosphine is presented

below. This compound is a colorless to light yellow oil that is sensitive to moisture.[1][2]

Property Value

Molecular Formula C6H14Cl2NP[1][2][3]

Molecular Weight 202.06 g/mol [1][2]

Boiling Point 56-58 °C at 15 mmHg[1][2][6]

Density 1.096 g/mL at 25 °C[1][4][6]

Refractive Index (n20/D) 1.485[1][4][6]

Flash Point 66 °C[1][2][6]

Storage Temperature
2-8°C, under inert atmosphere, hygroscopic[1]

[2][4][6]

Experimental Protocols
Synthesis of (Diisopropylamino)dichlorophosphine[5][7]

This protocol details the synthesis of (Diisopropylamino)dichlorophosphine from phosphorus

trichloride and diisopropylamine.
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Materials and Equipment:

Flame-dried, 250-mL, two-necked, round-bottomed flask

Teflon-coated magnetic stirring bar

Nitrogen inlet adaptor

Rubber septa

Thermocouple probe

Syringes

Ice bath

Schlenk filter

Rotary evaporator

Short-path distillation apparatus

Phosphorus trichloride

Hexanes

Diisopropylamine

Procedure:

A flame-dried, 250-mL, two-necked, round-bottomed flask containing a magnetic stirring bar

is fitted with a nitrogen inlet adaptor and a rubber septum. A thermocouple probe is inserted

through the septum.

The flask is evacuated and back-filled with nitrogen three times.

Phosphorus trichloride (2.0 mL, 22.9 mmol) is added via syringe, followed by hexanes (50

mL).[7]
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The resulting solution is cooled to +2 °C (internal temperature) with an ice bath.

Diisopropylamine (6.0 mL, 42.8 mmol, 1.87 equiv) is added dropwise via syringe over 10

minutes, resulting in the immediate formation of a white suspension.[7]

The flask is removed from the ice bath, and the mixture is stirred for 1 hour at 23 °C.[7]

The gas inlet adaptor is replaced with an oven-dried Schlenk filter, and the white suspension

is filtered into a flame-dried, 500-mL round-bottomed flask under high vacuum (0.1 mmHg).

[7]

The resulting white cake of diisopropylammonium hydrochloride is washed with hexanes (3 x

30 mL).[5][7]

The filtrate is concentrated by rotary evaporation (23 °C, 10 mmHg).[5][7]

The crude material is transferred to a 50-mL round-bottomed flask with 20 mL of hexanes

and concentrated again by rotary evaporation.

The crude product, a cloudy oil, is further purified by short-path distillation (boiling point = 49-

50 °C, 0.7 mmHg) to yield dichloro(diisopropylamino)phosphine as a colorless solid which

melts upon gentle warming.[7]

Visualizations
Diagram of the Synthesis Workflow for (Diisopropylamino)dichlorophosphine
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Caption: Synthesis workflow for (Diisopropylamino)dichlorophosphine.

Applications in Organic Synthesis
(Diisopropylamino)dichlorophosphine is a versatile reagent primarily used for introducing

phosphite ester functionalities into organic molecules.[8] Its high reactivity, owing to the two

chlorine atoms on the phosphorus center, allows for efficient reactions with nucleophiles like

hydroxyl and amino groups.[8]

Key application areas include:

Phosphitylating Agent: It is widely used for the phosphorylation of hydroxy amino acids in the

synthesis of protected phosphopeptides and related biomolecules, which are vital for drug

discovery and diagnostics.[6][8]

Ligand Synthesis: This compound serves as a precursor for the synthesis of ligands used in

various metal-catalyzed cross-coupling reactions, including:

Buchwald-Hartwig Amination

Suzuki-Miyaura Coupling

Heck Reaction

Sonogashira Coupling

Stille Coupling

Negishi Coupling

Hiyama Coupling

Synthesis of Organophosphorus Compounds: It is a building block in the synthesis of a

variety of other organophosphorus compounds, such as:

Aminoiminophosphanes[5]

Tetraaminocyclotetraphosphanes[5]
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Acyclic N-phosphonio imine catalysts for selective epoxidations

Boryl-substituted methylenephosphonium derivatives

Prop-2-ynyl aminophosphonic chlorides[9]

The reaction of (Diisopropylamino)dichlorophosphine with magnesium can also be used to

synthesize 1,2-Bis(diisopropylamino)-1,2-dichlorodiphosphane, a bifunctional diphosphane that

serves as a P2-building block.[5]

Logical Relationship of Applications

(Diisopropylamino)dichlorophosphine

Phosphitylating Agent Ligand Synthesis Building Block for
Organophosphorus Compounds

Protected Phosphopeptides Cross-Coupling Reactions
(Suzuki, Heck, etc.) N-phosphonio imine catalysts 1,2-Dichlorodiphosphanes

Click to download full resolution via product page

Caption: Key application areas of (Diisopropylamino)dichlorophosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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